Cas no 2228810-79-3 (3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid
• CAS No: 2228810-79-3
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 5992715
• PubChem ID: 162738185
• Update Time: 2025-08-04

3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid
• 2228810-79-3
• EN300-1951334

• Inchi： 1S/C9H6BrF3O2/c10-5-1-2-6(7(11)3-5)9(12,13)4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： QCIKNOBJIXYBII-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid

Introduction to 3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228810-79-3)

3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid, identified by its CAS number 2228810-79-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents on an aromatic ring, combined with a fluorinated propanoic acid moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The 4-bromo-2-fluorophenyl group is a key structural element that imparts distinct electronic and steric properties to the molecule. The bromine atom, being highly electronegative, can influence the electron density distribution across the aromatic ring, while the fluorine atom introduces both lipophilicity and metabolic stability. These characteristics are particularly valuable in the design of bioactive molecules, as they can enhance binding affinity to biological targets and reduce susceptibility to enzymatic degradation.

3,3-difluoropropanoic acid moiety further contributes to the compound's complexity and potential utility. The presence of two fluorine atoms at the alpha position of the propanoic acid chain increases the molecule's lipophilicity and can improve its solubility in both aqueous and organic solvents. This property is crucial for formulating drug candidates that require efficient delivery across biological membranes. Additionally, the fluorinated carboxylic acid group may serve as a versatile pharmacophore for further derivatization, enabling the synthesis of analogs with tailored biological activities.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing both bromine and fluorine substituents. These elements have been widely employed in medicinal chemistry due to their ability to modulate molecular interactions with biological targets. For instance, bromoaryl compounds have been shown to exhibit potent activity against various diseases, including cancer, by interfering with key signaling pathways. Similarly, fluoroaryl derivatives are known for their enhanced metabolic stability and improved pharmacokinetic profiles.

Current research in the field of 3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid has focused on its potential applications in oncology. Studies suggest that this compound may inhibit the activity of specific enzymes involved in tumor growth and progression. The 4-bromo-2-fluorophenyl moiety has been identified as a critical pharmacophore for binding to target proteins, while the 3,3-difluoropropanoic acid group may enhance drug potency through favorable interactions with biological receptors. Preclinical studies have demonstrated promising results in vitro and in vivo, indicating that this compound could serve as a lead structure for developing novel anticancer agents.

The synthesis of 3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies are required to introduce both bromine and fluorine substituents at specific positions while maintaining high yields and purity. Techniques such as cross-coupling reactions, halogenation processes, and fluorination strategies have been employed to construct this molecule efficiently. The development of robust synthetic routes is essential for scaling up production and conducting further pharmacological investigations.

The pharmacological profile of this compound is further enhanced by its ability to interact with multiple biological targets. The 4-bromo-2-fluorophenyl group can engage with transcription factors and kinases, while the 3,3-difluoropropanoic acid moiety may bind to enzymes involved in metabolic pathways. Such multifunctionality makes this compound a valuable tool for studying complex disease mechanisms and identifying new therapeutic strategies.

In conclusion,3-(4-bromo-2-fluorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228810-79-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing novel bioactive molecules with potential applications in oncology and other therapeutic areas. Continued research into this compound will likely uncover new insights into disease mechanisms and pave the way for innovative drug discovery efforts.